Cas no 2296825-69-7 (4-Methoxypyrrolidine-2-carbaldehyde)

• Product Name: 4-Methoxypyrrolidine-2-carbaldehyde
• CAS No: 2296825-69-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6282823
• PubChem ID: 150806912
• Update Time: 2025-07-20

4-Methoxypyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2296825-69-7
• EN300-3914749
• 4-methoxypyrrolidine-2-carbaldehyde
• 4-Methoxypyrrolidine-2-carbaldehyde

• Inchi： 1S/C6H11NO2/c1-9-6-2-5(4-8)7-3-6/h4-7H,2-3H2,1H3
• InChI Key： KHBIRDOXVLFEAL-UHFFFAOYSA-N
• SMILES： O(C)C1CNC(C=O)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-Methoxypyrrolidine-2-carbaldehyde

Comprehensive Overview of 4-Methoxypyrrolidine-2-carbaldehyde (CAS No. 2296825-69-7): Properties, Applications, and Industry Insights

4-Methoxypyrrolidine-2-carbaldehyde (CAS No. 2296825-69-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolidine derivative combines a methoxy group with an aldehyde functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₆H₁₁NO₂, and precise stereochemistry contribute to its reactivity in asymmetric synthesis, a hot topic in modern drug discovery.

Recent trends in green chemistry have spurred interest in 4-Methoxypyrrolidine-2-carbaldehyde as a potential building block for sustainable catalysis. Researchers are exploring its role in organocatalysis, particularly in enantioselective reactions, which align with the pharmaceutical industry's push toward eco-friendly manufacturing. The compound's chiral center and electron-rich heterocycle make it valuable for constructing complex molecular architectures, addressing frequent search queries like "chiral aldehyde applications" and "heterocyclic compound synthesis."

Analytical characterization of 2296825-69-7 typically involves advanced techniques such as NMR spectroscopy (notably ¹³C and ¹H NMR), HPLC purity analysis, and mass spectrometry. These methods confirm the compound's high purity (>98%), a critical parameter for researchers investigating "high-purity aldehydes for medicinal chemistry." The aldehyde group's reactivity allows for diverse transformations, including reductive amination and nucleophilic additions, frequently discussed in forums about "multifunctional synthetic intermediates."

In material science, 4-Methoxypyrrolidine-2-carbaldehyde shows promise for designing functional polymers and ligand systems. Its ability to form Schiff bases with amines has sparked investigations into metal-organic frameworks (MOFs), a trending topic in nanotechnology searches. The methoxy group's steric and electronic effects are also studied for structure-activity relationships (SAR) in crop protection agents, responding to growing interest in "novel agrochemical scaffolds."

Storage and handling recommendations for this compound emphasize protection from moisture and oxidation, with suggested storage under inert gas at -20°C. These protocols address common laboratory concerns about "aldehyde stability," frequently searched by synthetic chemists. Commercial availability through specialty chemical suppliers has increased, with purity grades tailored for high-throughput screening and combinatorial chemistry applications.

Future research directions for CAS 2296825-69-7 may explore its utility in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), two rapidly evolving areas in drug development. Its structural motifs appear in recent patent literature for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with industry focus on targeted therapies. These applications respond to frequent queries about "small molecule drug discovery building blocks."

Regulatory status varies by region, but 4-Methoxypyrrolidine-2-carbaldehyde currently falls under general laboratory chemicals in most jurisdictions. Manufacturers provide REACH-compliant documentation and SDS sheets, addressing compliance questions often raised in procurement discussions. The compound's low environmental persistence and moderate biodegradability make it suitable for green chemistry initiatives, a key consideration for sustainable research.